N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C22H26N2O3S/c1-4-27-18-12-14-19(15-13-18)28(25,26)23-16-22(24(2)3)21-11-7-9-17-8-5-6-10-20(17)21/h5-15,22-23H,4,16H2,1-3H3
• InChI Key: HXTDXNPXHSUIDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide, also known as DNAN, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DNAN is a member of the nitroaromatic family of compounds, which have been widely used as explosives and propellants. However, DNAN has been found to be less toxic and more environmentally friendly than other nitroaromatics, making it a promising alternative for use in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins involved in cellular processes. N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide has been shown to bind to the active site of certain enzymes, preventing their activity and leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide has been found to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide can induce cell death in cancer cells, inhibit the growth of bacteria, and alter the activity of certain enzymes. In vivo studies have shown that N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide can reduce inflammation and oxidative stress in animal models, and may have potential as a therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide for use in scientific research is its low toxicity and environmental friendliness compared to other nitroaromatics. N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide is also relatively easy to synthesize and has a high level of purity. However, one limitation of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide. One area of interest is the development of new materials based on N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide, which could have a variety of applications in fields such as electronics and energy storage. Another potential direction is the further investigation of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide's potential as a therapeutic agent for the treatment of diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide and its effects on cellular processes.

Synthesis Methods

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide can be synthesized through a multi-step process involving the reaction of 4-ethoxybenzenesulfonyl chloride with 2-(dimethylamino)ethylamine, followed by nitration using nitric acid and sulfuric acid. The resulting product is a pale yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-ethoxybenzenesulfonamide has been studied for its potential use in a variety of scientific research applications, including as a fluorescent probe for monitoring protein-protein interactions, as a building block for the synthesis of new materials, and as a potential therapeutic agent for the treatment of various diseases.